Cas no 765-85-5 (Methyl cyclobutanecarboxylate)

• Product Name: Methyl cyclobutanecarboxylate
• CAS No: 765-85-5
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• MDL: MFCD00095142
• CID: 569426
• PubChem ID: 136594
• Update Time: 2025-10-29

Methyl cyclobutanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylicacid, methyl ester
• Methyl Cyclobutanecarboxylate
• Cyclobutanecarboxylic Acid Methyl Ester
• Methyl cyclobutanecarboxylate, 98%
• Cyclobutanecarboxylic acid, methyl ester
• PubChem23839
• methyl cyclobutane carboxylate
• CBTGNLZUIZHUHY-UHFFFAOYSA-N
• WT580
• Cyclobutanecarboxylicacid,methylester
• SBB071501
• TD1247
• 9430AE
• TRA0001022
• cyclobutane carboxyl
• 765-85-5
• AM20070621
• BB 0257985
• AKOS005175027
• M2884
• Z18374544
• SCHEMBL18408
• A865454
• EN300-127502
• ?Methyl cyclobutanecarboxylate
• AS-54705
• SY083834
• DTXSID60227312
• cyclobutane carboxylic acid methyl ester
• MFCD00095142
• FT-0624152
• methylcyclobutanecarboxylate
• DB-031896
• ALBB-015049
• DTXCID60149803
• Methyl cyclobutanecarboxylate

• MDL： MFCD00095142
• Inchi： 1S/C6H10O2/c1-8-6(7)5-3-2-4-5/h5H,2-4H2,1H3
• InChI Key： CBTGNLZUIZHUHY-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCC1)=O

Computed Properties

• Exact Mass: 114.06800
• Monoisotopic Mass: 114.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 94.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Colorless Transparent Liquid
• Density: 1.0353 (rough estimate)
• Boiling Point: 135°C(lit.)
• Flash Point: 30.1°C
• Refractive Index: 1.428-1.43
• PSA: 26.30000
• LogP: 0.95950
• Solubility: Not determined

Methyl cyclobutanecarboxylate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 3272 3/PG III
• Safety Instruction： S24/25
• HazardClass：IRRITANT
• PackingGroup：III
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on Methyl cyclobutanecarboxylate

Comprehensive Guide to Methyl cyclobutanecarboxylate (CAS No. 765-85-5): Properties, Applications, and Market Insights

Methyl cyclobutanecarboxylate (CAS No. 765-85-5) is a versatile organic compound widely used in pharmaceutical, fragrance, and specialty chemical industries. This ester derivative of cyclobutanecarboxylic acid exhibits unique chemical properties, making it valuable for synthetic applications. With the increasing demand for cyclobutane-based compounds in drug discovery and material science, understanding Methyl cyclobutanecarboxylate has become crucial for researchers and industry professionals.

The molecular structure of Methyl cyclobutanecarboxylate features a four-membered cyclobutane ring, which contributes to its distinctive reactivity. The strained ring system makes this compound particularly interesting for studying ring-opening reactions and strain-release chemistry, topics currently trending in organic synthesis research. Recent studies have shown that cyclobutane derivatives like Methyl cyclobutanecarboxylate can serve as valuable building blocks for creating complex molecular architectures.

In the pharmaceutical sector, Methyl cyclobutanecarboxylate has gained attention as a precursor for various active pharmaceutical ingredients (APIs). The compound's ability to introduce the cyclobutyl moiety makes it particularly valuable in medicinal chemistry, where researchers are increasingly exploring small-ring compounds for their unique biological activities. This aligns with current industry trends favoring novel scaffold hopping strategies in drug design.

The fragrance industry utilizes Methyl cyclobutanecarboxylate for its pleasant ester-like odor profile. As consumers show growing interest in sustainable fragrance ingredients, this compound has emerged as a potential candidate for eco-friendly perfume formulations. Manufacturers are particularly interested in its stability and compatibility with other fragrance components, making it a subject of ongoing research in green chemistry applications.

From a synthetic chemistry perspective, Methyl cyclobutanecarboxylate serves as an excellent model compound for studying esterification reactions and cyclobutane ring stability. Recent advancements in flow chemistry and continuous processing have opened new possibilities for the efficient production of this compound, addressing common questions about scale-up challenges in organic synthesis.

The global market for Methyl cyclobutanecarboxylate has shown steady growth, driven by increasing demand from Asia-Pacific pharmaceutical manufacturers. Industry reports suggest that the compound's applications in high-value chemical intermediates will continue to expand, particularly in the development of next-generation therapeutics. This market trend reflects the broader shift toward specialized fine chemicals with precise structural features.

Quality control of Methyl cyclobutanecarboxylate typically involves advanced analytical techniques such as GC-MS analysis and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements of pharmaceutical applications. Recent innovations in process analytical technology (PAT) have improved the efficiency of quality assessment, addressing common industry concerns about batch-to-batch consistency.

Environmental considerations surrounding Methyl cyclobutanecarboxylate have prompted research into biodegradation pathways and eco-friendly synthesis methods. As regulatory pressures increase, manufacturers are exploring catalytic processes that minimize waste generation, aligning with the principles of green chemistry. These developments respond to growing consumer and regulatory interest in sustainable chemical production.

Storage and handling of Methyl cyclobutanecarboxylate require standard chemical safety precautions. The compound should be kept in tightly sealed containers away from strong oxidizing agents, following good laboratory practices. These guidelines address common safety questions while ensuring compliance with international chemical handling standards.

Future research directions for Methyl cyclobutanecarboxylate include exploring its potential in material science applications and developing more efficient synthetic routes. The compound's unique structural features make it a promising candidate for creating novel functional materials, particularly in the field of polymeric systems. These applications align with current scientific interest in structure-property relationships of cyclic compounds.

In conclusion, Methyl cyclobutanecarboxylate (CAS No. 765-85-5) represents an important chemical building block with diverse applications across multiple industries. Its unique structural characteristics and reactivity profile continue to inspire innovative research in organic chemistry, pharmaceutical development, and material science. As industrial and academic interest in small-ring compounds grows, Methyl cyclobutanecarboxylate is poised to play an increasingly significant role in advancing chemical science and technology.